4-Chloro-5-iodo-6-methylpyrimidine

• IUPAC Name: 4-chloro-5-iodo-6-methylpyrimidine
• InChI: InChI=1S/C5H4ClIN2/c1-3-4(7)5(6)9-2-8-3/h2H,1H3
• InChI Key: PJJJWNAVCYJROL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=N1)Cl)I
• Molecular Formula: C5H4ClIN2
• DSSTOX Substance ID: DTXSID70510106
• Molecular Weight: 254.45 g/mol
• CAS RN: 83410-15-5

Description

4-Chloro-5-iodo-6-methylpyrimidine is a heterocyclic organic compound with the molecular formula C5H4ClIN2. It has a molecular weight of 254.46. It is a solid substance and is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs.

Physical and Chemical Properties The compound is slightly soluble in water. It has a number of heavy atoms: 9, and a number of aromatic heavy atoms: 6. The fraction Csp3 is 0.2 and it has 0 rotatable bonds. The compound has 2 H-bond acceptors and 0 H-bond donors. Its molar refractivity is 44.73 and TPSA is 25.78 Ų.

Scientific Research Applications

Synthesis and Chemical Reactions

• 4-Chloro-5-iodo-6-methylpyrimidine undergoes facile Pd/C–Cu catalyzed coupling reactions with terminal alkynes, resulting in regioselective synthesis of 4- and 5-alkynylpyrimidines with good yields. This process demonstrates its utility in creating structurally diverse pyrimidines (Pal et al., 2006).
• It has been observed in other studies that halo pyrimidines, including variants of 4-Chloro-5-iodo-6-methylpyrimidine, can undergo regioselective halogenation, thus allowing for the synthesis of a range of halogenated pyrimidines, which are crucial in various chemical reactions (Zeuner & Niclas, 1989).

Pharmaceutical and Medicinal Research

• A compound structurally related to 4-Chloro-5-iodo-6-methylpyrimidine, 4-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-6-methoxy-2-methylpyrimidin-5-amine, was investigated for its potential as an antihypertensive agent, showcasing the significance of such compounds in pharmaceutical research (Aayisha et al., 2019).

Biological Activity and Molecular Interaction Studies

• N(4)-butyl-5-iodo-6-methylpyrimidine-2,4-diamine, a derivative of 4-Chloro-5-iodo-6-methylpyrimidine, has shown specific agonistic activity for human Toll-like receptor 8 (TLR8), suggesting its potential in immunotherapy and vaccine development (Beesu et al., 2016).

Chemical Structure and Reaction Mechanism Analysis

• The reaction of 4-chloro-2-ethylthio-6-methylpyrimidine, a close relative of 4-Chloro-5-iodo-6-methylpyrimidine, with H2O2 in ethanol forms 5-chloro-6-methyluracil, indicating the chemical versatility and reaction pathways of these compounds (Glushkov et al., 1971).

Material Science and Analytical Techniques

• In material science, derivatives of 4-Chloro-5-iodo-6-methylpyrimidine have been studied using various analytical techniques such as FT-IR, FT-Raman, NMR, and DFT calculations, to understand their molecular structure and properties, which is crucial for the development of new materials (He et al., 2020).

Safety and Hazards

The compound is classified under GHS07 and its signal word is "Warning". The hazard statements associated with it are H302, H315, H319, H332, and H335. The precautionary statements are P261, P280, P305+P351+P338.

Synthesis routes and methods

Procedure details

A suspension of 90 g (0.38 mol) 4-hydroxy-5-iodo-6-methylpyrimidine in 600 mL POCl3 is heated for 1 h at 90° C. The reaction mixture is concentrated under reduced pressure and the residue is poured into crushed ice. The precipitated solid is collected by filtration and washed with water. After drying, the desired product is obtained as a solid (90 g; 93%).